Cas no 1704082-70-1 (1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one)

• Product Name: 1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one
• CAS No: 1704082-70-1
• MF: C₁₃H₁₅BrFNO₂
• MW: 316.166106462479
• MDL: MFCD28400469
• CID: 4703533
• Update Time: 2023-08-15

1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one
• AM88039
• 1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one

• MDL： MFCD28400469
• Inchi： 1S/C13H15BrFNO2/c14-10-1-2-13(12(15)9-10)18-8-7-16-5-3-11(17)4-6-16/h1-2,9H,3-8H2
• InChI Key： KGXGFJQRTJRKKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OCCN1CCC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 29.5